Cas no 1011736-00-7 (1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium tetrafluoroborate)

• Product Name: 1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium tetrafluoroborate
• CAS No: 1011736-00-7
• MF: C₁₀H₂₀BF₄P
• MW: 258.044178009033
• CID: 2624936
• PubChem ID: 24813780
• Update Time: 2025-04-21

1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium,tetrafluoroborate
• (Z)-1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepiniuM tetrafluoroborate
• Ellman ligand
• 1-(1,1-Dimethylethyl)-2,3,6,7-tetrahydro-1H-phosphepin tetrafluoroborate
• Ellman ligand
• 1-tert-butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium;tetrafluoroborate
• 1011736-00-7
• AKOS025293962
• DTXCID40598173
• 1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium tetrafluoroborate
• 1H-Phosphepin, 1-(1,1-dimethylethyl)-2,3,6,7-tetrahydro-, tetrafluoroborate(1-) (1:1)
• DTXSID30647422
• (Z)-1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepinium tetrafluoroborate

• Inchi： 1S/C10H19P.BF4/c1-10(2,3)11-8-6-4-5-7-9-11;2-1(3,4)5/h4-5H,6-9H2,1-3H3;/q;-1/p+1
• InChI Key： RGGHFSLIHUMRKP-UHFFFAOYSA-O
• SMILES： [PH+]1(CCC=CCC1)C(C)(C)C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 258.1331804Da
• Monoisotopic Mass: 258.1331804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 243-264 °C

1-tert-Butyl-2,3,6,7-tetrahydro-1H-phosphepin-1-ium tetrafluoroborate Security Information

• Hazardous Material transportation number：UN 1759 8/PG 3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：